1,6-dioxa-9-azaspiro[3.6]decane hydrochloride

• CAS RN: 2763779-50-4
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.6

Description

1,6-Dioxa-9-azaspiro[3.6]decane hydrochloride (1,6-DASD-HCl) is an organic compound with a molecular formula of C7H14ClNO2. It is a white, crystalline solid with a melting point of 161-162 °C. It is an important building block for the synthesis of organic compounds and has a wide range of applications in scientific research. 1,6-DASD-HCl is used as an intermediate in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials.

Mechanism of Action

The mechanism of action of 1,6-dioxa-9-azaspiro[3.6]decane hydrochloride is not yet fully understood. It is believed to act as an inhibitor of enzymes, or as a substrate for enzymes. It is also believed to interact with proteins and other macromolecules, as well as with small molecules. Additionally, 1,6-dioxa-9-azaspiro[3.6]decane hydrochloride has been shown to interact with certain receptors, such as the serotonin 5-HT3 receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,6-dioxa-9-azaspiro[3.6]decane hydrochloride are not yet fully understood. However, it has been shown to have an inhibitory effect on certain enzymes, such as the enzyme acetylcholinesterase. Additionally, it has been shown to interact with certain receptors, such as the serotonin 5-HT3 receptor. It has also been shown to have a stimulatory effect on certain biochemical pathways, such as the cAMP pathway.

Advantages and Limitations for Lab Experiments

1,6-dioxa-9-azaspiro[3.6]decane hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available. Additionally, it is a stable compound, and it can be easily synthesized in a variety of ways.
However, 1,6-dioxa-9-azaspiro[3.6]decane hydrochloride also has some limitations for use in laboratory experiments. It is highly hygroscopic, and it is sensitive to light and air. Additionally, it is not soluble in water, and it must be dissolved in organic solvents in order to be used in experiments.

Future Directions

1,6-dioxa-9-azaspiro[3.6]decane hydrochloride has a wide range of potential applications in scientific research. Future research should focus on further elucidating the biochemical and physiological effects of 1,6-dioxa-9-azaspiro[3.6]decane hydrochloride, as well as its mechanism of action. Additionally, research should focus on developing more efficient and cost-effective methods for synthesizing 1,6-dioxa-9-azaspiro[3.6]decane hydrochloride, as well as more efficient methods for using it in laboratory experiments. Furthermore, research should focus on developing new applications for 1,6-dioxa-9-azaspiro[3.6]decane hydrochloride, such as its use as a drug or as a reagent in organic synthesis reactions.

Synthesis Methods

1,6-dioxa-9-azaspiro[3.6]decane hydrochloride can be synthesized through a variety of methods. The most common method involves the reaction of a diazonium salt with an aldehyde or ketone in an aqueous medium. This reaction produces a 1,6-dioxa-9-azaspiro[3.6]decane hydrochloride salt, which can be isolated and purified. Other methods for the synthesis of 1,6-dioxa-9-azaspiro[3.6]decane hydrochloride include the use of organometallic reagents, such as palladium catalysts, or the use of a Grignard reagent.

Scientific Research Applications

1,6-dioxa-9-azaspiro[3.6]decane hydrochloride is a versatile compound used in a variety of scientific research applications. It is used as an intermediate in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials. It is also used as a catalyst in organic synthesis reactions and as a reagent in the synthesis of peptides and peptidomimetics. Additionally, 1,6-dioxa-9-azaspiro[3.6]decane hydrochloride is used in the study of enzyme kinetics, as well as in the study of the structure and function of proteins.